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Compound of Interest

Compound Name: Benzyltrimethylsilane

Cat. No.: B1265640 Get Quote

An In-depth Technical Guide to Benzyltrimethylsilane

Introduction
Benzyltrimethylsilane, also known by its IUPAC name benzyl(trimethyl)silane and alternate

name α-trimethylsilyltoluene, is an organosilicon compound that finds utility in organic

synthesis.[1][2] This guide provides a comprehensive overview of its chemical structure,

molecular formula, physicochemical properties, and typical experimental procedures relevant to

its synthesis and handling. The information is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Molecular Structure and Formula
Benzyltrimethylsilane consists of a benzyl group (a benzene ring attached to a methylene

bridge, -CH₂-) bonded to a trimethylsilyl group (-Si(CH₃)₃). The presence of the silicon atom

significantly influences the chemical reactivity of the adjacent methylene group.

The molecular formula for benzyltrimethylsilane is C₁₀H₁₆Si.[1][2]

Caption: Chemical structure of Benzyltrimethylsilane.

Physicochemical and Spectroscopic Data
The key properties of benzyltrimethylsilane are summarized in the table below. This data is

crucial for its handling, characterization, and application in experimental settings.
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Property Value

Molecular Formula C₁₀H₁₆Si[1][2]

Molecular Weight 164.32 g/mol [1][2]

CAS Number 770-09-2[1][3]

Appearance Liquid[2]

Boiling Point 187-190 °C at 760 mmHg

Density 0.863 g/mL[2]

Flash Point 58.9 °C

InChIKey MRIWRLGWLMRJIW-UHFFFAOYSA-N[2][3]

SMILES C--INVALID-LINK--(C)CC1=CC=CC=C1[3][4]

¹H NMR
Available data indicates characteristic peaks for

the trimethylsilyl and benzyl protons.[5]

¹³C NMR Spectral data is available for this compound.[5]

²⁹Si NMR Available.[6]

Mass Spectrometry (GC-MS)
Major fragments observed at m/z = 73 (base

peak), 164 (molecular ion), 149, and 121.[3][7]

Experimental Protocols
The synthesis of benzyltrimethylsilane and related compounds often involves the reaction of

a benzyl halide with a silylating agent or the reaction of a benzyl organometallic reagent with a

halosilane. Below is a generalized experimental workflow for a typical synthesis.

Synthesis of N-Benzyl-1-(trimethylsilyl)methanamine (A
Related Procedure)
A representative procedure for the synthesis of a related compound, N-benzyl-1-

(trimethylsilyl)methanamine, is detailed in Organic Syntheses.[8] This procedure involves the

reaction of benzylamine with (chloromethyl)trimethylsilane.
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Reaction:

A dry, three-necked, round-bottomed flask is equipped with a magnetic stirrer, a reflux

condenser with a nitrogen inlet, and a thermometer.[8] The flask is charged with acetonitrile,

followed by the addition of benzylamine.[8] (Chloromethyl)trimethylsilane is then added

dropwise to the stirred solution.[8] The reaction mixture is heated to reflux and monitored for

completion.

Work-up and Purification:

Cooling and Filtration: The reaction mixture is cooled to room temperature and then filtered

to remove any solid byproducts.[8]

Extraction: The filtrate is concentrated, and the residue is taken up in a suitable organic

solvent (e.g., hexane) and washed with water.[8] The aqueous layer is further extracted with

the organic solvent.[8]

Drying and Concentration: The combined organic phases are dried over an anhydrous drying

agent (e.g., magnesium sulfate), filtered, and the solvent is removed under reduced pressure

using a rotary evaporator.[8]

Purification: The crude product can be further purified by distillation under reduced pressure

or by column chromatography on silica gel.[9]
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Caption: Generalized workflow for the synthesis and purification of a benzyl-silane compound.
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Safety and Handling
Benzyltrimethylsilane is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated fume hood. It is important to avoid contact with skin and eyes

and to prevent inhalation of vapors. Store in a cool, dry place under an inert atmosphere.[2]

Always consult the Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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